Ethyl 3-(5-hydroxypyridin-2-yl)propanoate

• Molecular Formula: C10H13NO3
• Molecular Weight: 195.21 g/mol
• IUPAC Name: ethyl 3-(5-hydroxypyridin-2-yl)propanoate
• InChI: InChI=1S/C10H13NO3/c1-2-14-10(13)6-4-8-3-5-9(12)7-11-8/h3,5,7,12H,2,4,6H2,1H3
• InChI Key: CCEZKOBIPUFRGE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC1=NC=C(C=C1)O

Description

Ethyl 3-(5-hydroxypyridin-2-yl)propanoate is a useful research compound. Its molecular formula is C10H13NO3 and its molecular weight is 195.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The mixture of ethyl 3-(5-hydroxypyridin-2-yl)acrylate (2.30 g, 11.9 mmol, step 1 of Example 5) and 10 wt. % palladium on carbon (230 mg) in ethanol (5 mL) was stirred under hydrogen (1 atom) at room temperature for 24 h. The mixture was filtered through a pad of Celite, and washed with ethanol and the filtrate was concentrated under reduced pressure. The resulting residue was chromatographed on a column of silica gel eluting with n-hexane/ethyl acetate (1:1) to give 1.51 g (65%) of the title compound as a yellow crystal.